2-Amino-9-(1,4-dihydroxybut-2-oxy)purine

• Molecular Formula: C9H13N5O3
• Molecular Weight: 239.23 g/mol
• IUPAC Name: 2-(2-aminopurin-9-yl)oxybutane-1,4-diol
• InChI: InChI=1S/C9H13N5O3/c10-9-11-3-7-8(13-9)14(5-12-7)17-6(4-16)1-2-15/h3,5-6,15-16H,1-2,4H2,(H2,10,11,13)
• InChI Key: RVUURJWOGFGXMM-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=NC(=N1)N)N(C=N2)OC(CCO)CO

Description

2-Amino-9-(1,4-dihydroxybut-2-oxy)purine is a useful research compound. Its molecular formula is C9H13N5O3 and its molecular weight is 239.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-9-[1,4-bis(4-methoxybenzyloxy)but-2-oxy]-6-chloropurine (0.94 g, 1.8 mmol) in dichloromethane (7.2 ml) and methanol (0.8 ml) was added 2,3-dichloro-5,6-dicyanobenzoquinone (0.91 g, 4.0 mmol) and the solution was stirred at room temperature for 80 minutes. The solution was diluted with dichloromethane (8 ml) and extracted with water (3×8 ml). The aqueous layers were combined, filtered and the solvent removed. The residue was purified by reverse-phase column chromatography on Spherisorb C18 300 silica eluting with 10% methanol in water followed by column chromatography on silica gel eluting with chloroform-methanol (12:1). The product was suspended in a solution of ammonium formate (208 mg, 3.3 mmol) in methanol (8 ml), 10% palladium-on-charcoal was added (25 mg) and the mixture was heated under reflux. After 30 minutes further 10% palladium-on-charcoal (10 mg) was added and the mixture was heated under reflux for a further 1 hour. The mixture was allowed to cool and water (2 ml) was added. The solution was filtered and the solvent was removed. The residue was purified by reverse-phase column chromatography on Spherisorb C18 300 silica eluting with water and 10% methanol to afford 2-amino-9-(1,4-dihydroxybut-2-oxy)purine (155 mg, 36%), m.p. 178°-179° C.; UV: λmax (H2O) 222 (ε24,100) and 304 (ε7,020)nm; IR: υmax (KBr) 3330, 3210, 3070, 1655, 1640, 1580, 1510, 1480 and 1435 cm-1 ; 1H NMR: δH [(CD3)2SO] 1.84 (2H, q, J=6.4 Hz, 3'-H), 3.58 (4H, m, 1'-H and 4'-H), 4.42 (1H, m, 2'-H), 4.63 (1H, t, J=5.2 Hz, D2O exchangeable, OH), 4.98 (1H, t, J=5.9 Hz, D2O exchangeable, OH), 6.70 (2H, s, D2O exchangeable, 2-NH2), 8.23 (1H, s, 8-H) and 8.59 (1H, s, 6-H). Found: C, 45.13; H, 5.47; N, 29.30%. C9H13N5O3 requires C, 45.18; H, 5.48; N, 29.27%.